Cas no 4102-53-8 (4-Iodo-2,6-dimethylaniline)

• Product Name: 4-Iodo-2,6-dimethylaniline
• CAS No: 4102-53-8
• MF: C₈H₁₀IN
• MW: 247.076174259186
• MDL: MFCD08061611
• CID: 44746
• PubChem ID: 278942
• Update Time: 2025-07-21

4-Iodo-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2,6-dimethylaniline
• 2,6-dimethyl-4-iodoaniline
• 4-iod-2,6-dimethylanilin
• 4-iodanyl-2,6-dimethyl-aniline
• 4-iodo-2,6-dimethyl-aniline
• 4-iodo-2,6-dimethylbenzenamine
• 4-iodo-2,6-dimethylphenylamine
• 4-Jod-2,6-dimethyl-anilin
• p-iodoxylidene
• 2,6-Xylidine,4-iodo- (6CI,7CI,8CI)
• NSC 128900
• Benzenamine, 4-iodo-2,6-dimethyl-
• BJJSUOOEBCCLNY-UHFFFAOYSA-N
• 4-Iodo-2,6-dimethyl-phenylamine hydrochloride
• NSC128900
• 4-iodo-2,6-dimethyl benzenamine
• SBB051715
• VZ29234
• CM11443
• AS05368
• SY035113
• U621
• DTXSID00299250
• CS-M3088
• SCHEMBL106150
• FT-0650618
• A825404
• AKOS015889977
• MFCD08061611
• AS-17338
• AC-1378
• 4102-53-8
• NSC-128900
• DB-024418
• DBC8AYX76Q
• 2,6-Xylidine, 4-iodo-

• MDL： MFCD08061611
• Inchi： 1S/C8H10IN/c1-5-3-7(9)4-6(2)8(5)10/h3-4H,10H2,1-2H3
• InChI Key： BJJSUOOEBCCLNY-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 246.98600
• Monoisotopic Mass: 246.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 290.6℃ at 760 mmHg
• PSA: 26.02000
• LogP: 3.07140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 4-Iodo-2,6-dimethylaniline

Recent Advances in the Application of 4-Iodo-2,6-dimethylaniline (CAS: 4102-53-8) in Chemical Biology and Pharmaceutical Research

4-Iodo-2,6-dimethylaniline (CAS: 4102-53-8) is a halogenated aromatic amine that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Iodo-2,6-dimethylaniline as a building block for the synthesis of novel tyrosine kinase inhibitors. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key target in cancer therapy. The study highlighted the compound's favorable physicochemical properties, which contributed to improved drug-like characteristics of the final molecules.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 4-Iodo-2,6-dimethylaniline derivatives showed promising activity against drug-resistant bacterial strains. The researchers designed a library of compounds by modifying the iodine substituent while maintaining the 2,6-dimethylaniline core, leading to the identification of several lead compounds with potent antibacterial effects against MRSA (Methicillin-resistant Staphylococcus aureus).

The compound's unique structural features have also been exploited in materials science. A recent publication in ACS Applied Materials & Interfaces (2024) described the use of 4-Iodo-2,6-dimethylaniline as a precursor for the synthesis of organic semiconductors. The iodine atom's reactivity enabled efficient cross-coupling reactions, while the dimethyl substitution pattern provided enhanced stability to the resulting materials, making them suitable for optoelectronic applications.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access 4-Iodo-2,6-dimethylaniline and its derivatives more efficiently. A 2023 report in Organic Letters presented a novel palladium-catalyzed direct iodination protocol that significantly improved the yield and selectivity of the target compound compared to traditional methods. This advancement has important implications for scaling up production for pharmaceutical applications.

Ongoing research continues to explore the potential of 4-Iodo-2,6-dimethylaniline in various therapeutic areas. Current investigations include its application in the development of PET (Positron Emission Tomography) radiotracers, where the iodine atom can be replaced with radioactive isotopes for diagnostic imaging purposes. Additionally, its role in the synthesis of covalent inhibitors targeting specific amino acid residues in disease-relevant proteins is an active area of investigation in several pharmaceutical companies.

In conclusion, 4-Iodo-2,6-dimethylaniline (CAS: 4102-53-8) remains a valuable scaffold in chemical biology and pharmaceutical research, with recent studies demonstrating its versatility across multiple applications. The compound's unique structural features, combined with ongoing methodological improvements in its synthesis and derivatization, position it as an important tool in drug discovery and materials science. Future research directions likely will focus on expanding its applications in targeted therapies and exploring novel chemical transformations of this versatile building block.